![molecular formula C13H12N2 B014981 2,4-dimethyl-9H-pyrido[2,3-b]indole CAS No. 13315-71-4](/img/structure/B14981.png)
2,4-dimethyl-9H-pyrido[2,3-b]indole
Overview
Description
2,4-dimethyl-9H-pyrido[2,3-b]indole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a heterocyclic aromatic compound that is synthesized using various methods. In
Scientific Research Applications
Cancer Treatment
Indole derivatives, such as 2,4-dimethyl-9H-pyrido[2,3-b]indole, have been used in the development of novel anti-cancer agents . They have shown high anti-tumor activity, with some compounds inhibiting the proliferation of cancer cells in a dose-dependent manner .
Antimicrobial Activity
Indole derivatives have been found to possess antimicrobial properties . This makes them potentially useful in the development of new antimicrobial drugs.
Anti-inflammatory Activity
Indole derivatives have also been found to have anti-inflammatory properties . This suggests potential applications in the treatment of inflammatory diseases.
Antiviral Activity
Indole derivatives have shown antiviral activity , indicating potential use in the development of antiviral drugs.
Treatment of Various Disorders
Indole derivatives have been used in the treatment of various disorders in the human body . This includes the treatment of cancer cells and microbes .
Matrix for Analysis
2,4-dimethyl-9H-pyrido[2,3-b]indole has been used as a matrix for the analysis of cyclodextrins and sulfated oligosaccharides .
Antidiabetic Activity
Indole derivatives have shown antidiabetic activity , suggesting potential use in the treatment of diabetes.
Antimalarial Activity
Indole derivatives have demonstrated antimalarial activity , indicating potential applications in the development of antimalarial drugs.
Mechanism of Action
Target of Action
The primary targets of 2,4-dimethyl-9H-pyrido[2,3-b]indole are cancer cells, specifically Hela, A549, HepG2, and MCF-7 cell lines . The compound interacts with these cells, inhibiting their proliferation in a dose-dependent manner .
Mode of Action
2,4-dimethyl-9H-pyrido[2,3-b]indole interacts with its targets by binding to the active site of c-Met, a protein involved in cell growth and survival . Molecular docking studies have revealed the binding orientations of the compound in the active site of c-Met . The compound’s interaction with its targets results in changes to the cells’ growth and survival mechanisms, leading to inhibited proliferation .
Biochemical Pathways
It is known that the compound’s interaction with c-met can affect various downstream effects, including cell growth and survival
Pharmacokinetics
The compound’s antiproliferative activity suggests it is able to reach its target cells and exert its effects
Result of Action
The result of 2,4-dimethyl-9H-pyrido[2,3-b]indole’s action is the inhibition of cancer cell proliferation . The compound has shown moderate to excellent antiproliferative activity against Hela, A549, HepG2, and MCF-7 cell lines . Additionally, the compound’s cytolytic activity is markedly inhibited at the same time .
Action Environment
The action environment of 2,4-dimethyl-9H-pyrido[2,3-b]indole is likely to be influenced by various factors, including the presence of other compounds, the pH of the environment, and the specific characteristics of the target cells
properties
IUPAC Name |
2,4-dimethyl-9H-pyrido[2,3-b]indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2/c1-8-7-9(2)14-13-12(8)10-5-3-4-6-11(10)15-13/h3-7H,1-2H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZDDKRSSKMTRDZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C3=CC=CC=C3N2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20421733 |
Source
|
| Record name | 2,4-dimethyl-9H-pyrido[2,3-b]indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20421733 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dimethyl-9H-pyrido[2,3-b]indole | |
CAS RN |
13315-71-4 |
Source
|
| Record name | 2,4-dimethyl-9H-pyrido[2,3-b]indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20421733 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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